Cas no 885958-39-4 (2-Benzyl-octahydro-1h-isoindole-3a-carboxylic Acid)

• Product Name: 2-Benzyl-octahydro-1h-isoindole-3a-carboxylic Acid
• CAS No: 885958-39-4
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• MDL: MFCD05662794
• CID: 5057093
• PubChem ID: 5051379
• Update Time: 2023-11-22

2-Benzyl-octahydro-1h-isoindole-3a-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-octahydro-1H-isoindole-3a-carboxylic acid
• 2-benzyl-3,4,5,6,7,7a-hexahydro-1H-isoindole-3a-carboxylic Acid
• 2-Benzyl-octahydro-1h-isoindole-3a-carboxylic Acid

• MDL： MFCD05662794
• Inchi： 1S/C16H21NO2/c18-15(19)16-9-5-4-8-14(16)11-17(12-16)10-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,18,19)
• InChI Key： CZQSVBQTEURCPD-UHFFFAOYSA-N
• SMILES： OC(C12CCCCC1CN(CC1C=CC=CC=1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles